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These application notes provide a comprehensive overview of the use of Pavinetant and other
neurokinin-3 receptor (NK3R) antagonists in elucidating the pathophysiology of Polycystic
Ovary Syndrome (PCOS). While the clinical development of Pavinetant (also known as MLE-
4901 or AZD4901) for PCOS was discontinued, studies involving this compound and similar
molecules like Fezolinetant have been instrumental in understanding the role of the neurokinin
B (NKB)-NK3R signaling pathway in the neuroendocrine dysregulation characteristic of PCOS.

[1][2]

Introduction to Pavinetant and NK3R Antagonism in
PCOS

Polycystic Ovary Syndrome (PCOS) is a prevalent endocrine disorder in women of
reproductive age, characterized by hyperandrogenism, ovulatory dysfunction, and polycystic
ovarian morphology.[3][4][5] A key feature of the neuroendocrine disruption in PCOS is an
increased gonadotropin-releasing hormone (GnRH) pulse frequency, leading to elevated
luteinizing hormone (LH) secretion and a high LH to follicle-stimulating hormone (FSH) ratio.
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This hormonal imbalance contributes to ovarian androgen excess and impaired follicular
development.

The hypothalamic network of kisspeptin, neurokinin B, and dynorphin (KNDy) neurons is
recognized as the GnRH pulse generator. Neurokinin B, acting through its receptor NK3R, is a
key stimulator of GnRH release. Therefore, NK3R antagonists like Pavinetant and Fezolinetant
offer a targeted approach to modulate the HPG axis. By blocking NK3R signaling in KNDy
neurons, these antagonists can reduce GnRH pulse frequency, subsequently lowering LH and
testosterone levels.

Data Presentation: Effects of NK3R Antagonists in
PCOS

The following tables summarize the quantitative data from key clinical and preclinical studies
investigating the effects of NK3R antagonists in women with PCOS and in animal models of the
condition.

Table 1: Clinical Trial Data of Fezolinetant in Women with
PCOS (12-Week, Phase 2a Study)
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Parameter

Placebo (n=22)

Fezolinetant 60
mgl/day (n=21)

Fezolinetant 180
mgl/day (n=21)

Change in Total

-0.05 -0.39 -0.80
Testosterone (nmol/L)
Change in Luteinizing

-3.16 -8.21** -10.17
Hormone (IU/L)
Change in LH/FSH Dose-dependent Dose-dependent
Ratio decrease decrease
Change in Follicle-
Stimulating Hormone -0.57 -0.92 -1.46

(IUIL)

Change in

Progesterone (nmol/L)

No significant change

No significant change

No significant change

Change in Estradiol
(pmol/L)

No significant change

No significant change

No significant change

*p < 0.05 vs. placebo; **p < 0.01 vs. placebo; ***p < 0.001 vs. placebo

Table 2: Preclinical Data of NK3R Antagonist (MLE4901)
in a DHT-Induced Mouse Model of PCOS
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Parameter Control DHT-induced PCOS DHT + MLE4901
Body Weight Normal Increased Decreased
Adiposity Normal Increased Decreased
Adipocyte
Normal Present Decreased
Hypertrophy
Respiratory Exchange )
, Baseline Decreased Increased
Ratio
Fasting Serum No significant
) ) Normal Increased )
Triglycerides improvement
Fasting Glucose No significant
Normal Increased )
Levels improvement
Reproductive Cycle Regular Irregular No improvement

Experimental Protocols

Clinical Trial Protocol: Fezolinetant in Women with
PCOS

o Study Design: Phase 2a, randomized, double-blind, placebo-controlled, multicenter study.

o Participants: Women aged 18 to 45 years diagnosed with PCOS according to the Rotterdam
criteria, with mandatory biochemical hyperandrogenism (total testosterone > 1.7 nmol/L).

« Intervention: Participants were randomized to receive placebo, fezolinetant 60 mg/day, or
fezolinetant 180 mg/day for 12 weeks.

o Primary Efficacy Endpoint: Change in total testosterone from baseline to week 12.

e Secondary Endpoints: Changes in gonadotropins (LH, FSH), LH/FSH ratio, and other
ovarian hormones. Safety and tolerability were also assessed.

o Hormone Analysis: Serum levels of hormones were measured at baseline and at specified
time points throughout the study using validated liquid chromatography with tandem mass
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spectrometry or immunoassays.

Preclinical Study Protocol: NK3R Antagonism in a PCOS
Mouse Model

e Animal Model: A dihydrotestosterone (DHT)-induced mouse model of PCOS was used.
Female mice were implanted with DHT pellets to induce key reproductive and metabolic
features of PCOS.

¢ Intervention: After 3 months of DHT exposure, a subset of the PCOS-like mice was treated
with the NK3R antagonist MLE4901.

e Assessments:

o Reproductive Phenotyping: Cyclicity was monitored through vaginal cytology to assess the
regularity of the estrous cycle. Ovulatory function was also evaluated.

o Metabolic Phenotyping: Body weight, white and brown adipose tissue weight, and
adipocyte size were measured. Fasting serum triglyceride and glucose levels were
determined. Indirect calorimetry was used to assess the respiratory exchange ratio.

o Statistical Analysis: Appropriate statistical tests were used to compare the outcomes
between control, DHT-induced PCOS, and DHT + MLE4901 treated groups.

Visualizations: Signaling Pathways and Workflows
Signaling Pathway of NK3R Antagonism in PCOS
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Click to download full resolution via product page

Caption: Mechanism of Pavinetant in the HPG axis in PCOS.

Experimental Workflow for Preclinical PCOS Studies
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Caption: Workflow for a preclinical study of Pavinetant in a PCOS mouse model.
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Conclusion and Future Directions

The investigation of NK3R antagonists like Pavinetant has significantly advanced our
understanding of the central neuroendocrine defects in PCOS. Clinical studies with the related
compound Fezolinetant have demonstrated that NK3R antagonism can effectively reduce LH
and testosterone levels in women with PCOS, addressing the core hormonal imbalances of the
syndrome. Preclinical studies further suggest a potential role for this drug class in ameliorating
some of the metabolic disturbances associated with PCOS, such as increased body weight and
adiposity.

Although Pavinetant's development for PCOS was halted, the pathway it targets remains a
promising area for therapeutic intervention. Future research could focus on:

« Investigating the long-term efficacy and safety of other NK3R antagonists in managing both
the reproductive and metabolic aspects of PCOS.

o Exploring the potential of combination therapies, for instance, pairing an NK3R antagonist
with an insulin-sensitizing agent, to address the multifaceted nature of the syndrome.

o Further elucidating the direct effects of NK3R signaling at the ovarian level, as NK3R is also
expressed in granulosa cells.

These application notes and protocols provide a framework for researchers to build upon the
foundational work done with Pavinetant and other NK3R antagonists in the ongoing effort to
develop more targeted and effective treatments for PCOS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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